molecular formula C9H10N2O2 B8705713 5,6-Dimethoxy-1H-pyrrolo[3,2-b]pyridine

5,6-Dimethoxy-1H-pyrrolo[3,2-b]pyridine

Cat. No.: B8705713
M. Wt: 178.19 g/mol
InChI Key: SHKKHWSMTAGLDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dimethoxy-1H-pyrrolo[3,2-b]pyridine is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

5,6-dimethoxy-1H-pyrrolo[3,2-b]pyridine

InChI

InChI=1S/C9H10N2O2/c1-12-8-5-7-6(3-4-10-7)11-9(8)13-2/h3-5,10H,1-2H3

InChI Key

SHKKHWSMTAGLDK-UHFFFAOYSA-N

Canonical SMILES

COC1=C(N=C2C=CNC2=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Heat a mixture of 2,3-dimethoxy-5-nitro-6-(2-nitrovinyl)pyridine, 8 (144 mg, 0.565 nmmol), Fe (0.6 g, 0.565 nmmol), SiO2 (0.565 g) under reflux in ACOH (3.4 mL) and toluene (5.7 mL). After 1 h, leave the reaction medium to cool to room temperature. Filter the reaction mixture and wash the solid with CH2Cl2 and discard. Then wash the filtrate with aqueous Na2SO3 at 1%/Na2S2O5, then with saturated NaHCO3, dry (MgSO4) and concentrate under vacuum. Purify the raw product by flash chromatography (EtOAc at 40%/heptane) to give 9 (46 mg, 46%) as a fawn-colored solid: 1H NMR (CDCl3) δ 8.04 (s broad, 1H), 7.19 (m, 1H), 7.12 (s, 1H), 6.55 (m, 1H), 4.09 (s, 3H), 3.90 (s, 3H); Rf (EtOAc at 40%/heptane)=0.10; m/z obs.=178.94 (M+1).
Name
2,3-dimethoxy-5-nitro-6-(2-nitrovinyl)pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
SiO2
Quantity
0.565 g
Type
reactant
Reaction Step One
Name
Quantity
0.6 g
Type
catalyst
Reaction Step One
Quantity
5.7 mL
Type
solvent
Reaction Step Two
Name
Yield
46%

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